Cas no 1864167-80-5 ((3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone)

• Product Name: (3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• CAS No: 1864167-80-5
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 4775276
• Update Time: 2025-06-26

(3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone
• (3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

• Inchi： 1S/C7H11N5O/c1-11-4-6(9-10-11)7(13)12-2-5(8)3-12/h4-5H,2-3,8H2,1H3
• InChI Key： XNDCWSUQZXTOQZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: -1.6
• Topological Polar Surface Area: 77

Additional information on (3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

Exploring the Properties and Applications of (3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

(3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone, a compound with the CAS number 1864167-80-5, has recently garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications in drug design and materials science. This compound is characterized by a methanone core linked to an azetidine ring and a triazole moiety, both of which contribute to its intriguing chemical properties.

The azetidine ring in this compound is a four-membered cyclic amine, which is known for its rigidity and ability to form hydrogen bonds. This feature makes it particularly useful in medicinal chemistry as it can enhance the bioavailability of drugs by improving their solubility and permeability. Recent studies have shown that azetidine-containing compounds exhibit promising activity against various enzymes and receptors, making them valuable leads for drug discovery.

The triazole moiety in the molecule adds another layer of functionality. Triazoles are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the pharmacokinetic properties of a compound. Moreover, the presence of a methyl group on the triazole ring further enhances its stability and reactivity. Research has demonstrated that methyl-substituted triazoles can exhibit improved selectivity in binding to biological targets, making them attractive candidates for therapeutic agents.

The combination of these two functional groups in a single molecule creates a unique chemical entity with versatile applications. For instance, this compound has been explored as a potential inhibitor of certain kinases involved in cancer progression. Preclinical studies have shown that it can effectively suppress the activity of these kinases without causing significant toxicity to healthy cells, highlighting its potential as an anticancer agent.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The rigid structure of the azetidine ring and the electron-withdrawing nature of the triazole group make this compound suitable for use in polymer synthesis and as a building block for advanced materials. Recent research has focused on its ability to form self-assembled monolayers and nanocomposites, which could find applications in electronics and sensors.

The synthesis of (3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone involves a multi-step process that combines principles from both organic synthesis and catalysis. The key steps include the formation of the azetidine ring through cyclization reactions and the subsequent coupling with the triazole moiety using click chemistry techniques. These methods have been optimized to achieve high yields and excellent purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential impact on aquatic ecosystems. This makes it a more sustainable choice compared to other similar compounds that persist longer in the environment.

In conclusion, (3-Aminoazetidin-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.